Cas no 58009-06-6 (Cyclohexanone, 2-acetyl-3-ethyl-)

• Product Name: Cyclohexanone, 2-acetyl-3-ethyl-
• CAS No: 58009-06-6
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 343505
• PubChem ID: 22748291
• Update Time: 2025-04-19

Cyclohexanone, 2-acetyl-3-ethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-acetyl-3-ethyl-
• 2-acetyl-3-ethylcyclohexan-1-one
• SCHEMBL11527216
• 58009-06-6
• DTXSID20628028

• Inchi： 1S/C10H16O2/c1-3-8-5-4-6-9(12)10(8)7(2)11/h8,10H,3-6H2,1-2H3
• InChI Key： LEHQUCJMWXEZEL-UHFFFAOYSA-N
• SMILES： O=C1CCCC(CC)C1C(C)=O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14